Cas no 927812-23-5 (Glochicoccin D)

• Product Name: Glochicoccin D
• CAS No: 927812-23-5
• MF: C₂₁H₂₄O₁₀
• MW: 436.409267425537
• CID: 837500
• PubChem ID: 91895381
• Update Time: 2025-07-20

Glochicoccin D Chemical and Physical Properties

Names and Identifiers

• Glochicoccin D
• (2S,3aR,4S,4'S,5'R,6S,7aR)-3a,4-Dihydroxy-4'-[(4-hydroxybenzoyl)o xy]-5'-methyl-3-oxodecahydro-3H-spiro[1-benzofuran-2,2'-pyran]-6- carboxylic acid
• [ "" ]
• (2S,3aR,4S,4′S,5′R,6S,7aR)-Decahydro-3a,4-dihydroxy-4′-[(4-hydroxybenzoyl)oxy]-5′-methyl-3-oxospiro[benzofuran-2(3H),2′-[2H]pyran]-6-carboxylic acid (ACI)
• 927812-23-5
• FS-9164
• (2S,3aR,4S,4'S,5'R,6S,7aR)-Decahydro-3a,4-dihydroxy-4'-[(4-hydroxybenzoyl)oxy]-5'-methyl-3-oxospiro[benzofuran-2(3H),2'-[2H]pyran]-6-carboxylic acid
• (2S,3aR,4S,4'S,5'R,6S,7aR)-3a,4-dihydroxy-4'-(4-hydroxybenzoyl)oxy-5'-methyl-3-oxospiro[5,6,7,7a-tetrahydro-4H-1-benzofuran-2,2'-oxane]-6-carboxylic acid
• AKOS032961903

• Inchi： 1S/C21H24O10/c1-10-9-29-20(8-14(10)30-18(26)11-2-4-13(22)5-3-11)19(27)21(28)15(23)6-12(17(24)25)7-16(21)31-20/h2-5,10,12,14-16,22-23,28H,6-9H2,1H3,(H,24,25)/t10-,12+,14+,15+,16-,20+,21-/m1/s1
• InChI Key： ABMLTSFSLUQUFY-XUAJAPSHSA-N
• SMILES： O=C1[C@]2([C@H](C[C@@H](C[C@H]2O[C@@]21OC[C@@H](C)[C@@H](OC(C1C=CC(O)=CC=1)=O)C2)C(=O)O)O)O

Computed Properties

• Exact Mass: 436.13694696g/mol
• Monoisotopic Mass: 436.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 707.4±60.0 °C at 760 mmHg
• Flash Point: 249.2±26.4 °C
• PSA: 159.82000
• LogP: 0.22480
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Glochicoccin D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Glochicoccin D

Introduction to Glochicoccin D (CAS No: 927812-23-5)

Glochicoccin D, a naturally occurring compound with the chemical designation CAS No: 927812-23-5, has garnered significant attention in the field of chemical biology and pharmaceutical research. This unique molecule, belonging to the saponin class, exhibits a range of bioactive properties that make it a promising candidate for further exploration in drug development and therapeutic applications.

The compound Glochicoccin D was first isolated from the seeds of the plant Gleditsia sinensis, commonly known as Chinese honey locust. Its molecular structure, characterized by a triterpenoid backbone and multiple hydroxyl groups, contributes to its remarkable solubility in water and its ability to interact with biological membranes. These structural features have been the focus of extensive research, particularly in understanding its mechanisms of action and potential therapeutic benefits.

Recent studies have highlighted the anti-inflammatory properties of Glochicoccin D, demonstrating its efficacy in modulating immune responses and reducing inflammation in various cellular models. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, suggesting its potential use in treating chronic inflammatory diseases. Furthermore, its ability to suppress NF-κB signaling pathways has been implicated in its anti-inflammatory effects.

In addition to its anti-inflammatory properties, Glochicoccin D has exhibited promising antioxidant activities. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. Research indicates that Glochicoccin D can scavenge free radicals and reduce oxidative damage by enhancing the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase. These findings position Glochicoccin D as a potential therapeutic agent for conditions associated with oxidative stress.

The compound's interaction with biological membranes has also been a subject of interest. Studies have revealed that Glochicoccin D can disrupt bacterial cell membranes, leading to increased permeability and eventual cell lysis. This mechanism suggests that it may have applications in developing novel antimicrobial agents to combat drug-resistant bacteria. The ability of Glochicoccin D to selectively target bacterial membranes without affecting human cells makes it an attractive candidate for further development.

Another area of research focuses on the potential anticancer properties of Glochicoccin D. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Its ability to inhibit the PI3K/Akt signaling pathway, a critical regulator of cell survival and proliferation, has been particularly noteworthy. These findings suggest that Glochicoccin D could be developed into a chemotherapeutic agent or used in combination with existing treatments to enhance their efficacy.

The pharmacokinetic profile of Glochicoccin D is another important aspect that has been studied extensively. Research indicates that it exhibits good oral bioavailability and can be effectively absorbed into the bloodstream. Its distribution across various tissues suggests potential systemic effects, which could be leveraged for therapeutic purposes. Additionally, its metabolic stability allows for prolonged activity within the body, increasing its therapeutic window.

Despite these promising findings, challenges remain in translating preclinical results into clinical applications. One major challenge is optimizing the delivery system to enhance bioavailability and reduce potential side effects. Nanotechnology-based delivery systems have shown promise in improving the pharmacokinetic properties of bioactive compounds like Glochicoccin D. By encapsulating the compound within nanoparticles, researchers aim to enhance its stability and targeted delivery to affected tissues.

The future direction of research on Glochicoccin D includes exploring its synergistic effects when combined with other therapeutic agents. Combination therapy has become increasingly important in combating complex diseases such as cancer and chronic inflammation. By studying how Glochicoccin D interacts with existing drugs, researchers hope to develop more effective treatment regimens that minimize side effects while maximizing therapeutic benefits.

In conclusion, Glochicoccin D (CAS No: 927812-23-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its anti-inflammatory, antioxidant, antimicrobial, and anticancer properties make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does the potential for translating these findings into novel therapeutic strategies that improve human health.